molecular formula C25H31N9O10S2 B12089499 7-[[2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate

7-[[2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate

Cat. No.: B12089499
M. Wt: 681.7 g/mol
InChI Key: OMYIZCZQILAOGB-UHFFFAOYSA-N
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Description

The compound 7-[[2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid; dihydrate is a β-lactam antibiotic derivative characterized by:

  • A bicyclic β-lactam core (5-thia-1-azabicyclo[4.2.0]oct-2-ene).
  • A 4-ethyl-2,3-dioxopiperazine carboxamide side chain linked to a 4-hydroxyphenylacetyl group at position 5.
  • A 1-methyltetrazol-5-ylsulfanylmethyl substituent at position 2.
  • A dihydrate crystalline form, enhancing solubility and stability .

Properties

IUPAC Name

7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N9O8S2.2H2O/c1-3-32-8-9-33(21(39)20(32)38)24(42)27-15(12-4-6-14(35)7-5-12)18(36)26-16-19(37)34-17(23(40)41)13(10-43-22(16)34)11-44-25-28-29-30-31(25)2;;/h4-7,15-16,22,35H,3,8-11H2,1-2H3,(H,26,36)(H,27,42)(H,40,41);2*1H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMYIZCZQILAOGB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O.O.O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H31N9O10S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

681.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

113826-44-1
Record name Cefoperazone dihydrate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Comparison with Similar Compounds

Piperacillin Derivatives (e.g., 6-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)

Key Similarities :

  • Both contain a β-lactam core and a 4-ethyl-2,3-dioxopiperazine carboxamide group.
  • The phenylacetyl group in piperacillin analogs is structurally analogous to the 4-hydroxyphenylacetyl group in the target compound .

Key Differences :

  • Substituents at Position 3 : Piperacillin derivatives have a methyl group, whereas the target compound has a 1-methyltetrazole sulfanylmethyl group, which may enhance Gram-negative activity and resistance to enzymatic degradation.
  • Crystallinity : The dihydrate form of the target compound improves aqueous solubility compared to anhydrous piperacillin analogs .

Cefoperazone Intermediate: (2S)-2-(4-Ethyl-2,3-dioxopiperazine-1-carboxamido)-2-(4-hydroxyphenyl)acetic Acid

Key Similarities :

  • The 4-hydroxyphenylacetyl-dioxopiperazine side chain is identical to the target compound, suggesting shared mechanisms of action (e.g., penicillin-binding protein inhibition) .

Key Differences :

  • Core Structure : The intermediate lacks the bicyclic β-lactam core and the tetrazole substituent, limiting its antibacterial efficacy.
  • Biological Role : This intermediate is a precursor for cefoperazone, a third-generation cephalosporin, whereas the target compound is a standalone antibiotic candidate .

Thiazole-Phenylacetic Acid Derivatives (e.g., 4-[4-(4-Substitutedphenyl)-5-substitutedthiazol-2-yl]phenylacetic acid)

Key Similarities :

  • Both classes incorporate aromatic groups (phenyl or hydroxyphenyl) linked to heterocyclic moieties (thiazole or tetrazole).
  • Demonstrated dual antibacterial and anti-inflammatory (COX inhibition) activity .

Key Differences :

  • Mechanism : Thiazole derivatives target COX enzymes, while the β-lactam core of the target compound focuses on bacterial cell wall synthesis.
  • Spectrum : Thiazole derivatives show moderate activity against Staphylococcus aureus, whereas the target compound likely has broader Gram-negative coverage .

Triazole-Substituted Cephalosporins (e.g., 3-[(1H-1,2,3-triazol-4-ylsulfanyl)methyl]cephalosporins)

Key Similarities :

  • Both feature sulfur-linked heterocycles (tetrazole or triazole) at position 3, which improve stability against β-lactamases .

Key Differences :

  • Substituent Effects : The 1-methyltetrazole group in the target compound may offer stronger electron-withdrawing effects, enhancing β-lactam ring stability compared to triazole derivatives.
  • Pharmacokinetics : Triazole derivatives often require co-administration with β-lactamase inhibitors, whereas the target compound’s dihydrate form may reduce this dependency .

Research Findings and Implications

  • Antibacterial Spectrum : The target compound’s 4-hydroxyphenyl and tetrazole groups synergize to enhance penetration into Gram-negative bacteria, as seen in related cephalosporins .
  • Stability : The dihydrate form reduces aggregation in biological fluids, a limitation observed in anhydrous analogs .
  • Synergistic Potential: Combining the tetrazole group with the dioxopiperazine side chain may delay resistance development, a critical advantage over older β-lactams .

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